molecular formula C5H6ClNO2 B8639047 (2-(Chloromethyl)oxazol-4-yl)methanol CAS No. 1240601-59-5

(2-(Chloromethyl)oxazol-4-yl)methanol

Cat. No. B8639047
CAS RN: 1240601-59-5
M. Wt: 147.56 g/mol
InChI Key: MOBCZWWHDNVZIS-UHFFFAOYSA-N
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Description

(2-(Chloromethyl)oxazol-4-yl)methanol is a useful research compound. Its molecular formula is C5H6ClNO2 and its molecular weight is 147.56 g/mol. The purity is usually 95%.
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properties

CAS RN

1240601-59-5

Molecular Formula

C5H6ClNO2

Molecular Weight

147.56 g/mol

IUPAC Name

[2-(chloromethyl)-1,3-oxazol-4-yl]methanol

InChI

InChI=1S/C5H6ClNO2/c6-1-5-7-4(2-8)3-9-5/h3,8H,1-2H2

InChI Key

MOBCZWWHDNVZIS-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=C(O1)CCl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of methyl 2-(chloromethyl)oxazole-4-carboxylate (Organic Process Research & Development 2001, 5, 37-44) (12.50 g, 71.20 mmol) in THF (400 mL) was treated dropwise at 0° C. with DiBAL-H (242 mL of a 1.0 M solution in THF, 242.0 mmol) and the resulting solution was stirred for 1 h at 0° C. and then allowed to warm to rt. The reaction mixture was carefully poured over a Rochelle's salt solution (600 mL) and EA (250 mL) was added. The mixture was stirred for 1.5 h. The aq. layer was extracted with EA (2×250 mL) and the combined org. layers were dried over MgSO4, filtered and the solvent was removed under reduced pressure. Purification of the residue by FC (1:4 hept-EA) gave the title compound as a yellow oil: TLC: rf (1:4 hept-EA)=0.28. LC-MS-conditions 07: tR=0.39 min; [M+H]+=147.98.
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